Disperse Yellow 163 is a synthetic dye primarily used for coloring polyester and its blends. It is classified under the category of disperse dyes, which are water-insoluble and require dispersing agents for application in dyeing processes. The chemical formula for Disperse Yellow 163 is , and it has a molecular weight of 417.25 g/mol. This compound appears as a yellow powder and exhibits a red light yellow hue when applied to fabrics .
The synthesis of Disperse Yellow 163 typically involves the following steps:
Alternative methods have been explored to improve yield and reduce byproducts, including using different solvents and temperatures during synthesis .
Interaction studies involving Disperse Yellow 163 focus on its behavior in different environments and its interaction with other chemicals during dyeing processes. These studies often assess:
Disperse Yellow 163 shares similarities with several other disperse dyes but has unique properties that distinguish it from them. Here are some comparable compounds:
Compound Name | Chemical Formula | Unique Features |
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Disperse Yellow 165 | C₁₈H₁₄Cl₂N₆O₂ | Slightly different chromophore structure |
Disperse Yellow 211 | C₁₈H₁₄Cl₂N₆O₂ | Known for higher light fastness |
Disperse Yellow BRL | C₁₈H₁₄Cl₂N₆O₂ | Used in similar applications but varies in shade |
Disperse Yellow 163 is particularly noted for its effectiveness in dyeing polyester fibers at elevated temperatures, which enhances its applicability in industrial contexts .